Cas no 1374408-24-8 (N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride)

• Product Name: N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride
• CAS No: 1374408-24-8
• MF: C₁₀H₁₇ClN₄OS
• MW: 276.786179304123
• CID: 6543205
• Update Time: 2025-05-20

N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride
• N-(5-(piperazin-1-ylmethyl)thiazol-2-yl)acetamide dihydrochloride

• Inchi： 1S/C10H16N4OS.ClH/c1-8(15)13-10-12-6-9(16-10)7-14-4-2-11-3-5-14;/h6,11H,2-5,7H2,1H3,(H,12,13,15);1H
• InChI Key： MWIBTPAIFRDBBL-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1=CN=C(NC(=O)C)S1.Cl

Additional information on N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride

Introduction to N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride (CAS No. 1374408-24-8)

N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride, identified by its CAS number 1374408-24-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a piperazine moiety and a thiazole ring, contribute to its unique pharmacological properties. These structural elements are well-known for their ability to interact with various biological targets, which has led to their incorporation in numerous drug candidates.

The piperazine group is a six-membered heterocyclic amine that is commonly found in pharmaceuticals due to its ability to form stable hydrogen bonds and its versatility in binding to biological targets. In contrast, the thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The combination of these two functional groups in N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride suggests that it may possess multiple pharmacological effects, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that combine different pharmacophoric units to achieve synergistic effects. N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride exemplifies this trend by integrating both piperazine and thiazole moieties into a single molecule. This design approach has been successfully employed in the development of several drugs that exhibit enhanced efficacy and reduced side effects compared to traditional monomeric compounds.

The pharmacological profile of N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride has been the focus of several recent studies. Research has demonstrated that this compound exhibits significant activity against various disease targets. For instance, studies have shown that it possesses potent inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing recognition of inflammation as a key factor in the pathogenesis of numerous diseases.

Additionally, the compound has shown promise in preclinical models as a potential therapeutic agent for neurological disorders. The ability of the piperazine moiety to interact with neurotransmitter receptors has been exploited in the development of drugs for conditions such as depression and schizophrenia. The presence of the thiazole ring further enhances its potential by providing additional binding sites on these receptors. This dual interaction may lead to more effective treatment outcomes compared to single-target drugs.

The synthesis of N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride involves several key steps that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the thiazole core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the piperazine group and the acetamide moiety. The final step involves salt formation with hydrochloric acid to yield the dihydrochloride salt, which enhances the solubility and stability of the compound.

The synthetic route must be carefully optimized to ensure high yield and purity. Impurities can significantly affect the pharmacological properties of a compound, making it essential to employ rigorous purification techniques such as column chromatography and recrystallization. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used to confirm the structure and purity of the final product.

The biological evaluation of N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's activity against specific enzymes and receptors at molecular levels. These studies provide initial evidence of the compound's potential therapeutic effects and help identify any toxicological concerns early in the development process.

In vivo studies are conducted to evaluate the compound's efficacy and safety in living organisms. Animal models are used to simulate human diseases and assess how well the compound performs under physiological conditions. These studies provide valuable insights into dosing regimens, potential side effects, and overall therapeutic potential.

The regulatory landscape for pharmaceutical compounds like N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-yl}acetamide dihydrochloride is stringent and requires thorough documentation of its chemical properties, synthesis methods, pharmacological effects, and safety profile. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive data from preclinical studies before approving a new drug for human use.

The future prospects for N-{5-(piperazin-1-yl)methyl-1,3-thiazol-2-ylyl}acetamide dihydrochloride are promising given its unique structural features and demonstrated biological activities. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into clinical applications.

In conclusion, N-{5-(piperazin